Cas no 1443343-54-1 (2,2,2-trifluoro-1-[2-(2-methylpropoxy)phenyl]ethanone)

• Product Name: 2,2,2-trifluoro-1-[2-(2-methylpropoxy)phenyl]ethanone
• CAS No: 1443343-54-1
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• MDL: MFCD14635337
• CID: 5170371
• Update Time: 2025-08-05

2,2,2-trifluoro-1-[2-(2-methylpropoxy)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-[2-(2-methylpropoxy)phenyl]ethanone

• MDL： MFCD14635337
• Inchi： 1S/C12H13F3O2/c1-8(2)7-17-10-6-4-3-5-9(10)11(16)12(13,14)15/h3-6,8H,7H2,1-2H3
• InChI Key： WXSCCNXVQWOBBQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1OCC(C)C)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-[2-(2-methylpropoxy)phenyl]ethanone

Introduction to 2,2,2-trifluoro-1-[2-(2-methylpropoxy)phenyl]ethanone (CAS No. 1443343-54-1)

2,2,2-trifluoro-1-[2-(2-methylpropoxy)phenyl]ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 1443343-54-1, is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to a class of molecules that incorporate fluorine atoms, which are widely recognized for their ability to modulate metabolic pathways and enhance the bioavailability of drug candidates.

The structural framework of 2,2,2-trifluoro-1-[2-(2-methylpropoxy)phenyl]ethanone consists of a central carbonyl group (C=O) attached to a trifluoromethyl-substituted phenyl ring, which is further linked to a 2-methylpropoxy side chain. This configuration imparts distinct electronic and steric characteristics to the molecule, making it a versatile scaffold for medicinal chemistry investigations. The presence of fluorine atoms not only influences the lipophilicity and metabolic stability of the compound but also plays a crucial role in its interactions with biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacokinetic profiles. For instance, fluorine substitution can improve the binding affinity of a drug molecule to its target receptor, enhance its resistance to enzymatic degradation, and alter its distribution within the body. The trifluoro-1-[2-(2-methylpropoxy)phenyl]ethanone structure exemplifies these advantages, as demonstrated by several studies exploring its potential in drug discovery.

One of the most compelling aspects of CAS No. 1443343-54-1 is its utility as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel molecules with therapeutic potential in various disease areas, including oncology, neurology, and infectious diseases. The fluorinated aromatic ring provides a rigid scaffold that can be modified through further functionalization to create highly specific ligands for biological targets.

Recent advancements in computational chemistry have enabled more efficient screening of fluorinated compounds like 2,2,2-trifluoro-1-[2-(2-methylpropoxy)phenyl]ethanone. Molecular modeling studies have revealed that the trifluoromethyl group enhances hydrophobic interactions with protein targets, while the methylpropoxy side chain contributes to optimal binding orientation. These insights have guided the design of next-generation drug candidates with improved efficacy and reduced off-target effects.

The pharmaceutical industry has also been exploring the use of CAS No. 1443343-54-1 in combination therapies. By incorporating this compound into multi-target inhibitors, researchers aim to achieve synergistic effects that could lead to more effective treatments for chronic diseases. Preliminary data suggest that derivatives of this molecule exhibit promising activity against enzymes involved in cancer cell proliferation and inflammation.

From a synthetic chemistry perspective, 2,2,2-trifluoro-1-[2-(2-methylpropoxy)phenyl]ethanone serves as a valuable building block for constructing heterocyclic frameworks. Transition-metal-catalyzed reactions have been particularly useful in generating diverse analogs of this compound with tailored biological activities. For example, palladium-catalyzed cross-coupling reactions have enabled the introduction of nitrogen-containing heterocycles at various positions along the molecular scaffold.

The environmental impact of fluorinated compounds is another critical consideration in their development and application. While fluorine atoms offer numerous benefits from a pharmacological standpoint, their persistence in the environment raises concerns about long-term ecological safety. Efforts are underway to optimize synthetic routes for CAS No. 1443343-54-1 that minimize waste and reduce environmental footprint without compromising efficacy.

In conclusion, CAS No. 1443343-54-1 represents a significant advancement in fluorinated organic chemistry with far-reaching implications for drug development. Its unique structural features make it an ideal candidate for further exploration in medicinal chemistry pipelines. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing unmet medical needs worldwide.